2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine

• IUPAC Name: 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxine
• InChI: InChI=1S/C9H4F6O2/c10-7(11)5-3-1-2-4-6(5)16-9(15,17-7)8(12,13)14/h1-4H
• InChI Key: BMTPREMSPODDIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(OC(O2)(C(F)(F)F)F)(F)F
• Molecular Formula: C9H4F6O2
• DSSTOX Substance ID: DTXSID80661330
• Molecular Weight: 258.12 g/mol
• CAS RN: 25857-80-1

Description

“2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine” is a chemical compound with the molecular formula C9H4F6O2. It has an average mass of 258.117 Da and a mono-isotopic mass of 258.011536 Da.

Scientific Research Applications

Enantiomerically Pure Derivatives

Enantiomerically pure derivatives of 2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine are prepared for use in the synthesis of complex organic molecules. These compounds serve as key intermediates in producing branched 4,4,4-Trifluoro-3-hydroxy-butanoic acid derivatives, which are crucial in developing pharmaceuticals and agrochemicals. The synthesis process involves reactions with electrophiles such as alkyl halides, aldehydes, and nitroolefins, highlighting the compound's versatility in organic synthesis (Gautschi, Schweizer, & Seebach, 1994).

Synthesis of Fluorinated Chromanones

Another application involves the synthesis of fluorinated chromanones from 2-trifluoromethyl-4H-chromen-4-imines and malonic acid. These reactions yield compounds like 2-methyl-2-trifluoromethyl-4-oxochromane-6-carbaldehyde and corresponding acids, which are fluorinated analogues of natural products and are of interest in medicinal chemistry due to their potential biological activities (Sosnovskikh & Usachev, 2002).

Novel Compound Class Synthesis

This compound derivatives are used to synthesize a new class of compounds, such as 2-alkylidene-benzo[1,3]dioxin-4-ones, with applications in drug development. These compounds act as prodrugs for aspirin, serving as intermediates in synthesizing new aspirin prodrugs, demonstrating the compound's utility in creating therapeutically relevant molecules (Babin & Bennetau, 2001).

Catalytic Applications

The compound and its derivatives are explored for their catalytic applications in synthesizing cyclic esters, such as 4H-benzo[d][1,3]dioxin-4-ones. These structures are significant in agrochemicals and as intermediates for synthesizing multi-substituted benzene derivatives. The described green and practical method emphasizes the importance of this compound derivatives in sustainable chemistry practices (Lin, Song, Gao, & Cui, 2014).